Cas no 91240-31-2 (Ethyl 5-Propylisoxazole-3-carboxylate)
91240-31-2 structure
Ethyl 5-Propylisoxazole-3-carboxylate Properties
Names and Identifiers
-
- AKOS PAO-1392
- ETHYL 5-PROPYLISOXAZOLE-3-CARBOXYLATE
- ethyl5-propylisoxazole-3-carboxylate
- 3-isoxazolecarboxylic acid, 5-propyl-, ethyl ester
- ethyl 5-propyl-1,2-oxazole-3-carboxylate
- ALBB-009841
- DB-208837
- LS-03289
- MFCD08701219
- VSYYQHJRGRPPTC-UHFFFAOYSA-N
- AKOS003673448
- 91240-31-2
- STK506098
- SCHEMBL15931414
- ethyl 5-propylisoxazole-3-carboxylate
- +Expand
-
- MFCD08701219
- VSYYQHJRGRPPTC-UHFFFAOYSA-N
- InChI=1S/C9H13NO3/c1-3-5-7-6-8(10-13-7)9(11)12-4-2/h6H,3-5H2,1-2H3
- CCCC1=CC(=NO1)C(=O)OCC
Computed Properties
- 183.08954328g/mol
- 0
- 2
- 5
- 183.08954328g/mol
- 13
- 172
- 0
- 0
- 0
- 0
- 0
- 1
- 2.1
- 52.3Ų
Ethyl 5-Propylisoxazole-3-carboxylate Price
Ethyl 5-Propylisoxazole-3-carboxylate Related Literature
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Deng-Guang Yu,Li-Min Zhu,S. W. Annie Bligh,Christopher Branford-White,Kenneth N. White Chem. Commun., 2011,47, 1216-1218
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Wenhui Li,Zonghao Liu,Xiaobao Xu,Zhixin Zhao,Hongshan He RSC Adv., 2014,4, 50897-50905
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Lei Han Food Funct., 2020,11, 8237-8247
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S. Li,Q. Jiang Phys. Chem. Chem. Phys., 2009,11, 1683-1687
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Haiyan Ji,Haitao Ju,Rong Lan,Peiwen Wu,Jia Sun,Yanhong Chao,Suhang Xun,Wenshuai Zhu,Huaming Li RSC Adv., 2017,7, 54266-54276
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Amir Mirzanejad,Sergey A. Varganov Phys. Chem. Chem. Phys., 2022,24, 20721-20727
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Liang Ji,Lei Li,Ningkang Qian,Xiao Li,Junjie Li,Jingbo Huang,Xingqiao Wu Nanoscale Adv., 2023,5, 861-868
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Birinchi K. Das,James H. Clark Chem. Commun., 2000, 605-606
91240-31-2 (Ethyl 5-Propylisoxazole-3-carboxylate) Related Products
- 112-47-0(1,10-Decanediol)
- 92-51-3(1,1’-Bicyclohexyl)
- 80-48-8(methyl 4-methylbenzene-1-sulfonate)
- 2510-36-3(dimethyl-1,2-oxazole-4-carboxylic acid)
- 3188-00-9(2-Methyltetrahydrofuran-3-one)
- 458-09-3(2-(3-fluoro-4-hydroxyphenyl)acetic acid)
- 80-26-2(alpha-Terpinyl acetate)
- 2536-35-8(16-Bromohexadecanoic acid)
- 3066-90-8(2,3-Dimethoxy-5-methyl-1,4-hydroquinone)
- 445-27-2(2'-Fluoroacetophenone)
Recommended suppliers
Amadis Chemical Company Limited
(CAS:91240-31-2)Ethyl 5-Propylisoxazole-3-carboxylate
99%
1g
291.0